4-[16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9(14),10,12-hexaen-17-yl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide

• IUPAC Name: 4-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-N-[3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C32H21F3N2O3/c33-32(34,35)18-6-5-7-19(16-18)36-29(38)17-12-14-20(15-13-17)37-30(39)27-25-21-8-1-2-9-22(21)26(28(27)31(37)40)24-11-4-3-10-23(24)25/h1-16,25-28H,(H,36,38)
• InChI Key: KTENEFKCYSUNKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)C6=CC=C(C=C6)C(=O)NC7=CC=CC(=C7)C(F)(F)F
• Molecular Formula: C32H21F3N2O3
• Molecular Weight: 538.5 g/mol
• CAS No.: 956573-74-3

Description

4-[16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9(14),10,12-hexaen-17-yl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide is a useful research compound. Its molecular formula is C32H21F3N2O3 and its molecular weight is 538.526. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, including triazines, benzoxaboroles, and benzofuroxans, are crucial in medicinal chemistry due to their diverse biological activities. Triazines, for instance, have been studied for their antibacterial, antifungal, anti-cancer, antiviral, and anti-inflammatory properties, among others, highlighting their significance as core moieties for future drug development (Verma, Sinha, & Bansal, 2019). Benzoxaboroles have emerged as another versatile scaffold in drug discovery, leading to the development of treatments for conditions like onychomycosis and atopic dermatitis, with several others in clinical trials (Nocentini, Supuran, & Winum, 2018). Benzofuroxans have shown a broad spectrum of biological activity, including antibacterial and antifungal properties, further underscoring the therapeutic potential of heterocyclic compounds (Jovené, Chugunova, & Goumont, 2013).

Applications in Environmental and Health Research

Research into the environmental occurrence, fate, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs) reveals the significance of understanding the environmental impacts of chemical compounds. SPAs, for example, have been found in various environmental matrices and human samples, necessitating studies on their biotoxicity and the development of compounds with lower environmental pollution potential (Liu & Mabury, 2020).